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Abstract
Nematic liquid crystals represent a unique state of matter, exhibiting long-range orientational

order while maintaining fluidity.[1][2] This anisotropy is the source of their profound

technological impact, particularly in display technologies.[2][3][4] Polarized Optical Microscopy

(POM) is the cornerstone technique for characterizing these materials, providing direct, real-

space visualization of the molecular arrangement, or "texture."[5] This application note provides

a comprehensive guide for researchers, scientists, and drug development professionals on the

principles and protocols for analyzing nematic liquid crystal textures with POM. It details the

optical principles of birefringence, explains the origins of characteristic nematic textures such

as Schlieren and threaded patterns, provides step-by-step protocols for sample preparation

and microscope alignment, and offers insights into texture interpretation.
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Part 1: Foundational Principles of POM for Nematic
Liquid Crystals
The Polarizing Optical Microscope Setup
A standard polarizing optical microscope is distinguished by two key components: a Polarizer

and an Analyzer.[1] The polarizer, situated below the sample stage, filters incoming unpolarized

light, allowing only light waves vibrating in a single plane to pass. The analyzer is placed after

the objective and is oriented with its transmission axis perpendicular (at 90°) to that of the

polarizer.[1] This "crossed polars" configuration results in a completely dark field of view, as the

light that passes the polarizer is blocked by the analyzer.[6]

Birefringence: The Key to Visualization
Nematic liquid crystals are optically anisotropic, meaning their refractive index depends on the

direction of light propagation relative to the molecular orientation.[7][8] This property is called

birefringence.[7][8] The average direction of the long axes of the rod-shaped molecules is

known as the director (n).[6][9]

When plane-polarized light enters a birefringent material, it is split into two components that

travel at different speeds and are polarized in mutually perpendicular directions: the ordinary

ray (o-ray) and the extraordinary ray (e-ray).[9][10] This difference in speed creates a phase

shift, or optical path difference (retardation), between the two rays.[11] Upon exiting the

sample, these rays recombine. Because of the phase shift, the resulting light is generally

elliptically polarized and can now pass through the analyzer to some extent, rendering the

anisotropic regions of the sample visible against the dark background.[1][6]

Interference Colors and the Michel-Lévy Chart
The observed brightness and color of a liquid crystal under POM depend on the magnitude of

the retardation. This, in turn, is a function of the material's birefringence (Δn) and the sample

thickness (t).[12] The specific colors that appear are known as interference colors. These arise

because some wavelengths of light interfere destructively after passing through the analyzer,

while others interfere constructively.[7][11]

The Michel-Lévy chart is an indispensable tool that graphically relates birefringence, thickness,

and retardation, allowing researchers to estimate one value if the other two are known.[8][11]
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[12][13] For nematic liquid crystals, which often have very high birefringence, the observed

colors can be "high-order white," though distinct colors can be seen in thin samples or near

phase transitions where birefringence changes significantly with temperature.[7][8]

Part 2: A Guide to Nematic Textures and Their
Origins
The textures observed in nematic liquid crystals are a direct map of the director field's

projection onto the viewing plane. Variations in the director's orientation lead to contrasting

bright and dark regions.[14] These textures are often characterized by topological defects,

known as disclinations, which are points or lines where the director orientation is undefined.[15]

[16][17]

The Schlieren Texture
The most iconic nematic texture is the Schlieren texture, characterized by dark brushes that

emanate from point-like centers.[6][18][19]

Origin: These textures arise from point defects where the director field is singular.[16] The

dark brushes are regions where the local director is aligned parallel to either the polarizer or

the analyzer, resulting in light extinction.[18][19]

Interpretation: The number of brushes emanating from a point defect reveals its topological

strength, s. A defect with two brushes has a strength of s = ±1/2, while a defect with four

brushes has a strength of s = ±1.[18][20] By rotating the microscope stage, one can

determine the sign of the defect: brushes from positive defects rotate in the same direction

as the stage, while those from negative defects rotate in the opposite direction.[18]

The Threaded Texture
As its name suggests, this texture is characterized by the appearance of dark, thread-like lines.

[4][14][21]

Origin: The "threads" are disclination lines, which are linear defects in the director field.[14]

[17][22] They represent abrupt changes in molecular orientation.
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Interpretation: This texture is often seen when a nematic phase is formed from a higher-order

phase or under shear. The threads trace the paths of these linear defects through the

material.

The Marbled Texture
This texture appears more uniform and less defined than the Schlieren or threaded textures.

[23] It often features ill-defined domains of varying brightness.

Origin: The marbled texture is common when a nematic phase is formed by heating a

crystalline solid.[23] It represents a fine-grained structure with a high density of small,

disoriented domains.

Interpretation: This texture is often a transitional or non-equilibrium state. Over time, or with

gentle heating (annealing), it may evolve into a more stable Schlieren texture as the domains

grow and defects annihilate.
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Schlieren Texture
(Dark brushes from a central point)

give rise to

Line Defects
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Caption: Relationship between topological defects and observed POM textures.
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Part 3: Protocols for POM Analysis of Nematic
Liquid Crystals
Materials and Equipment

Microscope: A research-grade polarizing optical microscope equipped with a rotating stage,

high-quality polarizers, and a set of objectives (e.g., 5x, 10x, 20x).

Illumination: A properly aligned Köhler illumination system.[24][25]

Sample Holder: Standard microscope slides (e.g., 75x25 mm) and coverslips (e.g., 22x22

mm). For repeatable thickness, spacers like polymer films can be used.[9]

Heating Stage (Optional but Recommended): A hot stage for precise temperature control to

observe phase transitions.

Sample: The nematic liquid crystal compound.

Tools: Spatula, hot plate, lint-free wipes, and appropriate solvents for cleaning.

Protocol for Sample Preparation (Untreated Surface
Method)
This protocol aims to create a "frustrated" sample where the liquid crystal is not uniformly

aligned by the surfaces, allowing for the spontaneous formation of characteristic textures.

Cleaning: Thoroughly clean a microscope slide and coverslip to remove any dust or organic

residues. Use a solvent like isopropanol followed by drying with a stream of nitrogen or clean

air.

Sample Deposition: If the liquid crystal is solid at room temperature, place a small amount (a

few milligrams) onto the center of the microscope slide.

Heating to Isotropic Phase: Place the slide on a calibrated hot plate or hot stage and heat it

above the nematic-to-isotropic phase transition temperature. The sample will become a

clear, non-birefringent liquid.
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Applying the Coverslip: Carefully place a clean coverslip over the molten isotropic droplet.

The liquid will spread via capillary action to form a thin film. The goal is a film thickness of

approximately 5-20 µm.

Cooling: Carefully transfer the slide to the microscope stage (if using a separate hot plate).

As the sample cools, it will transition into the nematic phase. Observe this process through

the microscope. The characteristic textures will form as the nematic domains nucleate and

grow.[26]

Protocol for Microscope Setup and Image Acquisition
Proper microscope alignment is critical for high-quality, artifact-free images.

Köhler Illumination Setup: This is the most crucial step for achieving even illumination and

optimal contrast and resolution.[25][27][28]

Place the prepared sample slide on the stage and focus on the sample using a low-power

objective (e.g., 10x).[28][29]

Close down the field diaphragm until its edges are visible in the field of view.

Focus the condenser by moving it up or down until the edges of the field diaphragm

appear sharp.[28][29]

Center the image of the field diaphragm using the condenser centering screws.

Open the field diaphragm until it just fills the entire field of view.

Adjust the condenser (aperture) diaphragm to control contrast. For most applications,

setting it to about 70-80% of the objective's numerical aperture is a good starting point.

Engage Polarizers: Insert the polarizer and analyzer into the light path and ensure they are

in the "crossed" position (maximum extinction).

Observation and Image Capture:

Observe the textures that have formed. Rotate the stage to see how the bright and dark

regions change, which provides information about the local director orientation.[1]
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Use the digital camera attached to the microscope to capture images. Ensure correct

exposure settings to avoid saturation in bright areas while still capturing detail in darker

regions.
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Start: Prepare Sample
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& focus with 10x objective.

2. Close field diaphragm
until edges are visible.

3. Focus condenser until
diaphragm edges are sharp.

4. Center the field
diaphragm image.

5. Open field diaphragm
to fill the view.

6. Adjust condenser aperture
for optimal contrast.

7. Engage crossed
polarizer and analyzer.

Ready for Observation
& Image Capture
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Caption: Workflow for setting up Köhler illumination for POM.
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Data Interpretation: A Summary Table
Texture Type Key Visual Feature Origin Interpretation

Schlieren

Dark "brushes" (2 or

4) radiating from point

centers.[18]

Point topological

defects (disclinations).

[16][19]

Reveals the location

and strength (s=±1/2,

±1) of point defects.

The director field is

singular at the core.

Threaded
Dark, mobile, thread-

like lines.[21]

Line topological

defects (disclination

loops).[14][17]

Indicates the

presence of linear

defects where the

director field is

discontinuous.

Marbled

Fine-grained,

irregular, birefringent

domains.[23]

Rapid nucleation from

the isotropic or

crystalline phase.

Often a non-

equilibrium state with

high defect density

and small domain

size.

Uniform/Planar

Uniform brightness

that changes from

dark to bright upon

45° stage rotation.[23]

Alignment of the

director parallel to the

substrate surface.

Indicates a well-

aligned sample.

Extinction occurs

when the director is

parallel to the

polarizer or analyzer.

Homeotropic

Consistently dark field

of view upon stage

rotation.[23]

Alignment of the

director perpendicular

to the substrate

surface.

Light propagates

along the optic axis of

the liquid crystal, so

no birefringence is

observed.[9][10]

Part 4: Conclusion
Polarized Optical Microscopy is an indispensable and powerful tool for the qualitative and semi-

quantitative analysis of nematic liquid crystals.[5] By understanding the principles of

birefringence and the origins of various textures, researchers can gain profound insights into
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the molecular order, defect topology, and phase behavior of these fascinating materials. The

protocols outlined in this guide provide a robust framework for obtaining clear, interpretable

images, forming the foundation for further characterization and application development in

materials science and pharmaceuticals.

References
DoITPoMS, University of Cambridge. (n.d.). Optical properties – birefringence in chiral

nematics. DoITPoMS. Retrieved from [Link]

LibreTexts Chemistry. (2022). The Analysis of Liquid Crystal Phases using Polarized Optical

Microscopy. Retrieved from [Link]

DoITPoMS, University of Cambridge. (n.d.). Optical properties – birefringence in nematics.

DoITPoMS. Retrieved from [Link]

Meadowlark Optics. (n.d.). Liquid Crystal Operating Principles. Retrieved from [Link]

DoITPoMS, University of Cambridge. (n.d.). Michel-Levy Chart. DoITPoMS. Retrieved from

[Link]

Chandrasekhar, S., et al. (2007). Theory of Birefringence of Nematic Liquid Crystals. Taylor

& Francis Online. Retrieved from [Link]

Pan, Y., et al. (n.d.). High-birefringence nematic liquid crystal for broadband THz

applications. Apollo. Retrieved from [Link]

Nehring, J., & Saupe, A. (n.d.). On the schlieren texture in nematic and smectic liquid

crystals. RSC Publishing. Retrieved from [Link]

Davidson, M.W. (2004). Nematic Liquid Crystal. Molecular Expressions. Retrieved from

[Link]

Carlton, R.J., et al. (n.d.). Instructional Review: An Introduction to Optical Methods for

Characterizing Liquid Crystals at Interfaces. PMC. Retrieved from [Link]

LibreTexts Materials Science. (n.d.). Polarized Optical Microscopy (POM) for the

Characterization of Liquid Crystalline Polymers. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.doitpoms.ac.uk/tlplib/liquid-crystals/optical_properties_chiral.php
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Book%3A_Physical_Methods_in_Chemistry_and_Nano_Science_(Trager)/07%3A_Microscopy/7.09%3A_The_Analysis_of_Liquid_Crystal_Phases_using_Polarized_Optical_Microscopy
https://www.doitpoms.ac.uk/tlplib/liquid-crystals/optical_properties_nematic.php
https://www.meadowlark.com/learning-center/liquid-crystal-operating-principles
https://www.doitpoms.ac.uk/tlplib/liquid-crystals/michel_levy.php
https://www.tandfonline.com/doi/abs/10.1080/15421407208082823
https://www.osapublishing.org/apollo/abstract.cfm?uri=apollo-9-10-1555
https://pubs.rsc.org/en/content/articlelanding/1972/f2/f29726800058
https://micro.magnet.fsu.edu/galleria/nematic.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4048817/
https://eng.libretexts.org/Courses/University_of_California_Davis/UCD_MatSci_180/04%3A_Labs/4.02%3A_Polarized_Optical_Microscopy(POM)_for_the_Characterization_of_Liquid_Crystalline_Polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3088718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aharoni, H., et al. (2023). Tunable three-dimensional architecture of nematic disclination

lines. PNAS. Retrieved from [Link]

ResearchGate. (n.d.). Liquid crystalline artwork. Nematics: (a) Schlieren texture of a....

Retrieved from [Link]

Yakovenko, S.Y., et al. (n.d.). PECULIARITIES OF THE SCHLIEREN TEXTURES IN

LYOTROPIC NEMATIC MESOPHASES. Retrieved from [Link]

DoITPoMS, University of Cambridge. (n.d.). Optical properties – observing defects.

DoITPoMS. Retrieved from [Link]

ResearchGate. (n.d.). Disclination generation from topological patterns created with a

spiral.... Retrieved from [Link]

DoITPoMS, University of Cambridge. (n.d.). Defects. DoITPoMS. Retrieved from [Link]

Wikipedia. (n.d.). Liquid crystal. Retrieved from [Link]

Chandrasekhar, S., & Ranganath, G.S. (n.d.). The schlieren texture of nematic liquid

crystals. Retrieved from [Link]

Dierking, I. (2025). Liquid crystal textures: an overview. Taylor & Francis Online. Retrieved

from [Link]

Wang, X., et al. (2017). Artificial web of disclination lines in nematic liquid crystals. PMC.

Retrieved from [Link]

Nikon's MicroscopyU. (n.d.). Polarized Light Microscopy. Retrieved from [Link]

Goodby, J.W., et al. (2017). The identification of the sign and strength of disclinations in the

schlieren (nucleated domain) texture of the nematic phase. White Rose Research Online.

Retrieved from [Link]

DoITPoMS, University of Cambridge. (n.d.). Liquid Crystals (all content). DoITPoMS.

Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.pnas.org/doi/10.1073/pnas.2301931120
https://www.researchgate.net/figure/Liquid-crystalline-artwork-Nematics-a-Schlieren-texture-of-a-nematic-film-with_fig2_236109315
https://www.ujp.bitp.kiev.ua/files/journals/51/1/510111e.pdf
https://www.doitpoms.ac.uk/tlplib/liquid-crystals/optical_properties_defects.php
https://www.researchgate.net/figure/Disclination-generation-from-topological-patterns-created-with-a-spiral-slit-POM_fig2_318854030
https://www.doitpoms.ac.uk/tlplib/liquid-crystals/defects.php
https://en.wikipedia.org/wiki/Liquid_crystal
https://www.ias.ac.in/article/fulltext/pram/027/05/0701-0713
https://www.tandfonline.com/doi/full/10.1080/02678292.2014.993556
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5577133/
https://www.microscopyu.com/techniques/polarized-light/polarized-light-microscopy
https://eprints.whiterose.ac.uk/117395/
https://www.doitpoms.ac.uk/tlplib/liquid-crystals/printall.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3088718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nikon's MicroscopyU. (n.d.). Microscope Alignment for Köhler Illumination. Retrieved from

[Link]

Quora. (2017). What is a nematic liquid crystal? Retrieved from [Link]

ZEISS. (2020). How to Set Up Koehler Illumination on Your Upright Light Microscope.

Retrieved from [Link]

Thomson, D., & Gompertz, D. (n.d.). Setting up Köhler illumination for a microscope.

Retrieved from [Link]

Alexander, G.P., et al. (2016). Global defect topology in nematic liquid crystals. The Royal

Society Publishing. Retrieved from [Link]

Senders, J., et al. (2021). Accurate polarization preparation and measurement using twisted

nematic liquid crystals. Optics Express. Retrieved from [Link]

Scientifica. (2018). A 6 step guide to Koehler Illumination. Retrieved from [Link]

ZEISS. (n.d.). Köhler Illumination. ZEISS Microscopy Online Campus. Retrieved from [Link]

DeVries, G. (2005). DSC and Polarized light microscopy study of liquid crystals. MIT

OpenCourseWare. Retrieved from [Link]

The McCrone Group. (n.d.). The Michel-Lévy Interference Color Chart – Microscopy's

Magical Color Key. Retrieved from [Link]

Evident Scientific. (n.d.). Michel-Levy Birefringence Chart. Retrieved from [Link]

Davidson, M.W. (2018). Michel-Levy Birefringence Chart - Interactive Java Tutorial.

Molecular Expressions. Retrieved from [Link]

Wikipedia. (n.d.). Interference colour chart. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.microscopyu.com/tutorials/kohler-illumination
https://www.quora.com/What-is-a-nematic-liquid-crystal
https://www.zeiss.com/microscopy/en/solutions/reference/basic-microscopy/koehler-illumination.html
https://www.brianjford.com/w-kohler.htm
https://royalsocietypublishing.org/doi/10.1098/rspa.2016.0361
https://opg.optica.org/oe/fulltext.cfm?uri=oe-29-20-32367&id=457788
https://www.scientifica.uk.com/applications/a-6-step-guide-to-koehler-illumination
https://zeiss-campus.magnet.fsu.edu/articles/basics/kohler.html
https://ocw.mit.edu/courses/3-014-materials-laboratory-fall-2006/077038165a2503251415053244e8590c_gamma1.pdf
https://www.mccrone.com/mm/the-michel-levy-interference-color-chart-microscopys-magical-color-key/
https://www.olympus-lifescience.com/en/microscope-resource/primer/java/polarizedlight/michellevy/
https://micro.magnet.fsu.edu/primer/java/polarizedlight/michellevy/
https://en.wikipedia.org/wiki/Interference_colour_chart
https://www.benchchem.com/product/b3088718?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3088718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. chem.libretexts.org [chem.libretexts.org]

2. Liquid crystal - Wikipedia [en.wikipedia.org]

3. meadowlark.com [meadowlark.com]

4. quora.com [quora.com]

5. Polarized Optical Microscopy (POM) for the Characterization of Liquid Crystalline
Polymers – Advances in Polymer Science [ncstate.pressbooks.pub]

6. doitpoms.ac.uk [doitpoms.ac.uk]

7. doitpoms.ac.uk [doitpoms.ac.uk]

8. Michel-Levy Chart [doitpoms.ac.uk]

9. Instructional Review: An Introduction to Optical Methods for Characterizing Liquid Crystals
at Interfaces - PMC [pmc.ncbi.nlm.nih.gov]

10. ocw.mit.edu [ocw.mit.edu]

11. One moment, please... [mccrone.com]

12. Interference colour chart - Wikipedia [en.wikipedia.org]

13. Michel-Levy Birefringence Chart [evidentscientific.com]

14. researchgate.net [researchgate.net]

15. pnas.org [pnas.org]

16. doitpoms.ac.uk [doitpoms.ac.uk]

17. Artificial web of disclination lines in nematic liquid crystals - PMC [pmc.ncbi.nlm.nih.gov]

18. doitpoms.ac.uk [doitpoms.ac.uk]

19. dspace.rri.res.in [dspace.rri.res.in]

20. On the schlieren texture in nematic and smectic liquid crystals - Journal of the Chemical
Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing)
[pubs.rsc.org]

21. Molecular Expressions Photo Gallery: Liquid Crystal - Nematic Liquid Crystal
[micro.magnet.fsu.edu]

22. royalsocietypublishing.org [royalsocietypublishing.org]

23. tandfonline.com [tandfonline.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/07%3A_Molecular_and_Solid_State_Structure/7.09%3A_The_Analysis_of_Liquid_Crystal_Phases_using_Polarized_Optical_Microscopy
https://en.wikipedia.org/wiki/Liquid_crystal
https://www.meadowlark.com/liquid-crystal-operating-principles/
https://www.quora.com/What-is-a-nematic-liquid-crystal
https://ncstate.pressbooks.pub/advancesinpolymerscience/chapter/25-polarized-optical-microscopy-pom-for-the-characterization-of-liquid-crystalline-polymers/
https://ncstate.pressbooks.pub/advancesinpolymerscience/chapter/25-polarized-optical-microscopy-pom-for-the-characterization-of-liquid-crystalline-polymers/
https://www.doitpoms.ac.uk/tlplib/liquid_crystals/printall.php
https://www.doitpoms.ac.uk/tlplib/liquid_crystals/birefringence_nematics.php
https://www.doitpoms.ac.uk/tlplib/liquid_crystals/birefringence_nematics.php/HTML5/HTML5/michel_levy_chart.php
https://pmc.ncbi.nlm.nih.gov/articles/PMC3711186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3711186/
https://ocw.mit.edu/courses/3-014-materials-laboratory-fall-2006/bd94fba33f05353da913320d02e1d791_g1_liquidcrystal.pdf
https://www.mccrone.com/mm/the-michel-levy-interference-color-chart/
https://en.wikipedia.org/wiki/Interference_colour_chart
https://evidentscientific.com/en/microscope-resource/tutorials/polarizedlight/michellevy
https://www.researchgate.net/figure/Liquid-crystalline-artwork-Nematics-a-Schlieren-texture-of-a-nematic-film-with_fig21_253894173
https://www.pnas.org/doi/10.1073/pnas.2300833120
https://www.doitpoms.ac.uk/tlplib/liquid_crystals/defects.php
https://pmc.ncbi.nlm.nih.gov/articles/PMC5577038/
https://www.doitpoms.ac.uk/tlplib/liquid_crystals/observing_defects.php
http://dspace.rri.res.in/bitstream/2289/3502/11/Chapter%206.pdf
https://pubs.rsc.org/en/content/articlelanding/1972/f2/f29726800001
https://pubs.rsc.org/en/content/articlelanding/1972/f2/f29726800001
https://pubs.rsc.org/en/content/articlelanding/1972/f2/f29726800001
https://micro.magnet.fsu.edu/micro/gallery/liqcryst/liquidcrystal1.html
https://micro.magnet.fsu.edu/micro/gallery/liqcryst/liquidcrystal1.html
https://royalsocietypublishing.org/rspa/article/472/2191/20160265/57158/Global-defect-topology-in-nematic-liquid
https://www.tandfonline.com/doi/full/10.1080/02678292.2025.2517865
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3088718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


24. Microscope Alignment for Köhler Illumination | Nikon’s MicroscopyU [microscopyu.com]

25. How to Set Up Koehler Illumination on Your Upright Light Microscope | ZEISS
[zeiss.com]

26. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

27. quekett.org [quekett.org]

28. scientifica.uk.com [scientifica.uk.com]

29. ZEISS Microscopy Online Campus | Microscopy Basics | Kohler Illumination [zeiss-
campus.magnet.fsu.edu]

To cite this document: BenchChem. [Application Note: Characterization of Nematic Liquid
Crystal Textures using Polarized Optical Microscopy (POM)]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3088718/docs#application-note-
characterization-of-nematic-liquid-crystal-textures-using-polarized-optical-microscopy-pom]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.microscopyu.com/tutorials/kohler
https://www.zeiss.com/microscopy/en/resources/insights-hub/teaching/how-to-set-up-koehler-illumination.html
https://www.zeiss.com/microscopy/en/resources/insights-hub/teaching/how-to-set-up-koehler-illumination.html
https://eprints.whiterose.ac.uk/id/eprint/117213/1/Schlieren%20Liquid%20Crystals.pdf
https://www.quekett.org/resources/kohler
https://www.scientifica.uk.com/learning-zone/a-6-step-guide-to-koehler-illumination
https://zeiss-campus.magnet.fsu.edu/articles/basics/kohler.html
https://zeiss-campus.magnet.fsu.edu/articles/basics/kohler.html
https://www.benchchem.com/product/b3088718/docs#application-note-characterization-of-nematic-liquid-crystal-textures-using-polarized-optical-microscopy-pom
https://www.benchchem.com/product/b3088718/docs#application-note-characterization-of-nematic-liquid-crystal-textures-using-polarized-optical-microscopy-pom
https://www.benchchem.com/product/b3088718/docs#application-note-characterization-of-nematic-liquid-crystal-textures-using-polarized-optical-microscopy-pom
https://www.benchchem.com/product/b3088718/docs#application-note-characterization-of-nematic-liquid-crystal-textures-using-polarized-optical-microscopy-pom
https://www.benchchem.com/product/b3088718?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3088718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3088718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

